1-(4-fluorophenyl)-2-{[5-(hydroxymethyl)-1-methyl-1H-imidazol-2-yl]sulfanyl}-1-ethanone

• IUPAC Name: 1-(4-fluorophenyl)-2-[5-(hydroxymethyl)-1-methylimidazol-2-yl]sulfanylethanone
• InChI: InChI=1S/C13H13FN2O2S/c1-16-11(7-17)6-15-13(16)19-8-12(18)9-2-4-10(14)5-3-9/h2-6,17H,7-8H2,1H3
• InChI Key: VSICQGZXNDJKFQ-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CN=C1SCC(=O)C2=CC=C(C=C2)F)CO
• Molecular Formula: C13H13FN2O2S
• Molecular Weight: 280.32 g/mol
• Solubility: >42 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 338422-62-1

Description

1-(4-fluorophenyl)-2-{[5-(hydroxymethyl)-1-methyl-1H-imidazol-2-yl]sulfanyl}-1-ethanone is a useful research compound. Its molecular formula is C13H13FN2O2S and its molecular weight is 280.32. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Researchers have synthesized novel chemical compounds through various synthetic routes, focusing on their antimicrobial activities and the potential for further biological applications. For instance, compounds synthesized from 1-(3-fluoro-4-methoxyphenyl)ethanone have shown excellent antimicrobial activity against various bacteria and fungi, highlighting the significance of the fluorophenyl group in enhancing biological activity (Puthran et al., 2019; Kumar et al., 2019).

Applications in Material Science

The synthesis and characterization of novel sulfanyl derivatives, including those with fluorophenyl groups, have been explored for their antioxidant and antibacterial properties. These compounds demonstrate significant antioxidant activity, indicating their potential use in material science and as protective agents in various applications (Sarac et al., 2020).

Antimicrobial and Antioxidant Activities

A series of sulfanyl derivatives have been developed and tested for their antimicrobial and antioxidant activities. These studies have shown that certain derivatives possess high antimicrobial efficacy as well as antioxidant properties, suggesting their application in the development of new antimicrobial and antioxidant agents (Sarac et al., 2020).

Advanced Polymer Applications

The chemical compound's derivatives have been used in the synthesis of advanced polymers. For example, novel sulfonated poly(ether ether ketone) materials have been synthesized for potential use in direct methanol fuel cell applications. These materials exhibit desirable properties such as high selectivity and efficiency, indicating their significance in energy-related applications (Li et al., 2009).